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An In-depth Technical Guide on the Physicochemical Properties of Technical Grade

Nicosulfuron

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of technical grade nicosulfuron. The information is compiled from various scientific

and regulatory sources to assist researchers, scientists, and professionals in drug development

and crop protection. This document presents quantitative data in structured tables, details

common experimental methodologies, and includes visualizations of key pathways and

workflows.

Introduction
Nicosulfuron is a selective, systemic post-emergence herbicide belonging to the sulfonylurea

chemical family.[1][2][3] It is widely used in agriculture, primarily for controlling a broad

spectrum of annual and perennial grass weeds and some broadleaf weeds in corn (maize)

crops.[1][3][4][5] Its mode of action involves the inhibition of the plant enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3][6] This enzyme is

crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine), and

its inhibition leads to the cessation of cell division and plant growth, ultimately resulting in weed

death.[1][3][6] The selectivity of nicosulfuron in corn is attributed to the crop's ability to rapidly

metabolize the compound into inactive substances.[1][3]
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The technical grade active ingredient is a white, crystalline solid or powder.[7][8][9]

Understanding its physicochemical properties is critical for assessing its environmental fate,

behavior, potential for carryover to subsequent crops, and for developing stable and effective

formulations.

Core Physicochemical Properties
The following tables summarize the key physicochemical properties of technical grade

nicosulfuron.

Table 1: General and Physical Properties

Property Value Conditions

Appearance
Colorless white solid/crystals;

Tan-colored powder[4][7][8]
-

Odor Phenolic[7][8] -

Molecular Formula C₁₅H₁₈N₆O₆S[7][10] -

Molecular Weight 410.4 g/mol [4][7][11] -

Melting Point
141-144 °C[4][12]; 169-172

°C[7]; 172 °C[7]

Technical grade often has a

wider and lower range.

Boiling Point Decomposes before boiling[13] -

Density 0.313 g/mL (bulk)[7][12] -

Vapor Pressure
<6 x 10⁻¹² mm Hg[7]; 1.2 x

10⁻¹⁶ torr[4]; 1.6 x 10⁻¹⁴ Pa[14]
at 25 °C

Table 2: Solubility and Partitioning Properties
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Property Value Conditions

Water Solubility
0.04 g/100g (400 mg/L)[4][12]

[14]
25 °C, pH 5

1.2 g/100g (12,000 mg/L)[4]

[12][15]
25 °C, pH 7

3.9 g/100g (39,000 mg/L)[4]

[12][15]
25 °C, pH 9

Solubility in Organic Solvents

(g/kg)
Acetone: 18[7][12] 25 °C

Acetonitrile: 23[7][12] 25 °C

Chloroform: 64[7][12] 25 °C

Dichloromethane: 160[7][12]

[16]
25 °C

Ethanol: 4.5[7][12] 25 °C

n-Hexane: <0.02[7][12][16] 25 °C

Toluene: 0.370[7][12] 25 °C

Partition Coefficient (log Kow) 0.35 to 0.44[7][15] pH 5

-1.77 to -1.8[7][16] pH 7

-2.0[7] pH 9

Dissociation Constant (pKa) 4.22 to 4.6[7][8][14][17] 25 °C

Table 3: Stability and Degradation
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Property Value (Half-life, DT₅₀) Conditions

Hydrolysis 15 days[13][14] pH 5

Stable[13][14] pH 7 and 9

Soil Photolysis 60-67 days[7] -

Soil Metabolism (Field) < 6 days (Silt loam, pH 5.7)[18] Warm, moist conditions

15-17 days[19] Under corn production

Soil Metabolism (Lab) 29.5 days[13] 20 °C

Experimental Protocols
The determination of the physicochemical properties of nicosulfuron follows standardized

international guidelines, primarily those established by the Organisation for Economic Co-

operation and Development (OECD) and the Collaborative International Pesticides Analytical

Council (CIPAC).[20][21]

Determination of Nicosulfuron Content and Impurities
The analytical method for quantifying nicosulfuron in technical material and formulations is

typically a reversed-phase high-performance liquid chromatography (HPLC) with UV detection.

[20][22]

Principle: A solution of the technical material is injected into an HPLC system. The

components are separated on a C18 stationary phase column with a mobile phase, often a

mixture of acetonitrile and acidified water.[22][23] Nicosulfuron is detected by its UV

absorbance at a specific wavelength (e.g., 240 or 245 nm) and quantified by comparing its

peak area to that of a certified reference standard.[22][23]

Apparatus:

High-Performance Liquid Chromatograph with UV-Vis or Diode Array Detector (DAD).

Reversed-phase column (e.g., C18, 250 mm x 4.6 mm).

Analytical balance, volumetric flasks, syringes, and filters.
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Procedure Outline:

Standard Preparation: A stock solution of nicosulfuron reference standard is prepared in

a suitable solvent (e.g., acetonitrile). A series of calibration standards are prepared by

serial dilution.

Sample Preparation: An accurately weighed amount of technical nicosulfuron is

dissolved in the solvent to a known volume.

Chromatography: Equal volumes of the standard and sample solutions are injected into

the HPLC system.

Analysis: A calibration curve is generated by plotting the peak areas of the standards

against their concentrations. The concentration of nicosulfuron in the sample is

determined from this curve. Impurities are identified and quantified using similar principles,

often with mass spectrometry (LC-MS/MS) for confirmation.[24]

Water Solubility (OECD Guideline 105)
The flask method is commonly used to determine the water solubility of compounds like

nicosulfuron. Due to its pH-dependent solubility, the test is performed in buffered solutions at

pH 5, 7, and 9.

Principle: A surplus of the test substance is agitated in water at a constant temperature until

equilibrium is reached. The concentration of the substance in the aqueous phase is then

determined by a suitable analytical method.

Procedure Outline:

Add an excess amount of technical nicosulfuron to separate flasks containing buffered

water at pH 5, 7, and 9.

Agitate the flasks at a constant temperature (e.g., 25 °C) for a sufficient time to reach

equilibrium (typically 24-48 hours).

After equilibration, centrifuge the solutions to separate undissolved material.

Analyze the clear aqueous supernatant for nicosulfuron concentration using HPLC-UV.
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Partition Coefficient (n-octanol/water) (OECD Guideline
107/117)
The HPLC method is a common and efficient way to estimate the octanol-water partition

coefficient (Kow). This property is crucial for predicting the environmental partitioning and

bioaccumulation potential of a substance.

Principle: The logarithm of a substance's retention time on a reversed-phase HPLC column

is linearly correlated with its log Kow. The log Kow of the test substance is determined by

comparing its retention time with that of known reference compounds with certified log Kow

values.

Procedure Outline:

A series of reference compounds with known log Kow values are injected into the HPLC

system to determine their retention times.

A calibration graph is plotted of log Kow versus the logarithm of the retention time for the

reference substances.

The nicosulfuron sample is injected under the identical conditions, and its retention time

is measured.

The log Kow for nicosulfuron is interpolated from the calibration graph. This is repeated

at different pH values due to the compound's ionizable nature.

Visualizations: Pathways and Workflows
Mode of Action: ALS Inhibition Pathway
Nicosulfuron's herbicidal activity stems from its inhibition of the acetolactate synthase (ALS)

enzyme, which is the first step in the biosynthesis of branched-chain amino acids.
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Caption: Nicosulfuron blocks the ALS enzyme, halting amino acid synthesis and weed growth.

Experimental Workflow: Nicosulfuron Residue Analysis
in Soil
This diagram outlines a typical workflow for determining the concentration of nicosulfuron
residues in soil samples, a critical process for environmental fate studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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